![molecular formula C10H8ClNO B3142508 1H-Indole-3-acetyl chloride CAS No. 50720-05-3](/img/structure/B3142508.png)
1H-Indole-3-acetyl chloride
Overview
Description
1H-Indole-3-acetyl chloride is a chemical compound with the CAS Number: 50720-05-3 . It has a molecular weight of 193.63 . This compound is a derivative of indole, which is a heterocyclic aromatic organic compound that is widely distributed in the natural environment and can be produced by a variety of bacteria .
Synthesis Analysis
The synthesis of this compound and its derivatives involves several steps. One method involves the reaction of indole-3-acetic acid with thionyl chloride to afford 2-(1H-indol-3-yl)acetyl chloride, which is then treated with aniline and various substituted anilines through base condensation reaction to obtain respected indole-3-acetic acid derivatives . Another method involves using methyl 1H-indole-3-carboxylate as a starting material and introducing triazolothiadiazole, triazolothiadiazine, amide, unsymmetrical urea, and other ligands into the indole molecule through active splicing .
Molecular Structure Analysis
The conformational space of 1H-Indole-3-acetic Acid (IAA), a related compound, was scanned using molecular dynamics at semiempirical level, and complemented with functional density calculations at B3LYP/6-31G** level . Electronic distributions were analyzed at a higher calculation level, thus improving the basis set .
Chemical Reactions Analysis
1H-Indole-3-carbaldehyde, a related compound, has been used in inherently sustainable multicomponent reactions . These reactions are generally high-yielding, operationally friendly, time- and cost-effective .
Physical and Chemical Properties Analysis
The indole ring is almost planar, for example, the N1―C2―C3―C3a torsional angle is nearly zero (0.1°) .
Scientific Research Applications
Catalysis and Organic Synthesis
1H-Indole-3-acetyl chloride is utilized in various catalytic and synthetic organic chemistry processes. For instance, trityl chloride serves as an efficient catalyst for the solvent-free preparation of bis(1H-indol-3-yl)methanes, a reaction involving 1H-indole. This process is noted for its high yield, rapid execution at room temperature, and eco-friendly nature, making it a significant method in pharmaceutical chemistry (Khalafi‐Nezhad et al., 2008).
Synthesis of Indole Derivatives
The synthesis of novel indole derivatives is another key application. Indole-3-acetic acid (1) reacts with thionyl chloride to produce 2-(1H-indol-3-yl)acetyl chloride (2), which is then used to create various indole-3-acetic acid derivatives. These compounds have been studied for their antioxidant activities, showcasing the versatility of this compound in creating pharmacologically relevant molecules (Naik et al., 2011).
Anion Binding and Molecular Interaction Studies
Research has also delved into the halide binding behavior of 1H-indole derivatives. Indole-based anion receptors, incorporating 1H-indole units, demonstrate selective binding to chloride ions. These studies contribute to understanding the complex molecular interactions and potential applications in chemical sensing and molecular recognition (Makuc et al., 2009).
Development of Pharmaceutical Compounds
This compound is integral in the development of pharmaceutical compounds. For example, the synthesis of N1-[(2-oxo-3-chloro-4-aryl-azitidin)-(acetyl amino)]-indole derivatives has been explored for their antimicrobial, anti-inflammatory, and anticonvulsant activities, indicating the potential of 1H-indole derivatives in medicinal chemistry (Guru et al., 2007).
Mechanism of Action
Target of Action
1H-Indole-3-acetyl chloride, like other indole derivatives, has been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
The mode of action of this compound involves its interaction with its targets, leading to various changes. For instance, some indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus . Another derivative showed anti-inflammatory and analgesic activities . .
Biochemical Pathways
Indole derivatives, including this compound, affect various biochemical pathways. For example, Indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants . The indole-3-acetamide (IAM) pathway is a well-characterized pathway in bacteria, where tryptophan is first converted to IAM, which is then converted to IAA . These pathways and their downstream effects play a significant role in the biological activities of indole derivatives.
Result of Action
The result of the action of this compound can be inferred from the effects of similar indole derivatives. For instance, some indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus . Another derivative showed anti-inflammatory and analgesic activities . These results indicate the potential therapeutic applications of this compound.
Action Environment
The action of this compound, like other indole derivatives, can be influenced by various environmental factors. For instance, gut bacteria are involved in the bioconversion of indoles from tryptophan, an essential amino acid derived entirely from the diet . This suggests that dietary and microbial factors can influence the action, efficacy, and stability of this compound.
Safety and Hazards
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . The recent applications of 1H-indole-3-carbaldehyde in inherently sustainable multicomponent reactions provide an overview of the field that awaits further exploitation in the assembly of pharmaceutically interesting scaffolds .
Biochemical Analysis
Biochemical Properties
1H-Indole-3-acetyl chloride plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, indole derivatives, including this compound, have been shown to bind with high affinity to multiple receptors, aiding in the development of new therapeutic agents . The compound’s interaction with enzymes such as tryptophan synthase and indoleamine 2,3-dioxygenase highlights its significance in metabolic pathways involving tryptophan degradation .
Cellular Effects
This compound exerts significant effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, indole derivatives have been reported to affect the growth and invasion of yeast cells, indicating their role as signaling molecules in regulating cellular processes . Additionally, this compound may impact the expression of genes involved in immune response and inflammation, further highlighting its potential in therapeutic applications .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s structure allows it to interact with various receptors and enzymes, modulating their activity. For instance, indole derivatives have been shown to inhibit the activity of enzymes such as indoleamine 2,3-dioxygenase, which plays a role in tryptophan metabolism . These interactions can lead to changes in gene expression, influencing cellular processes and functions.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound may change over time due to its stability, degradation, and long-term impact on cellular function. Studies have shown that indole derivatives can exhibit varying degrees of stability, which can influence their effectiveness in biochemical assays . Additionally, the degradation of this compound over time may affect its ability to modulate cellular processes, highlighting the importance of understanding its temporal effects in experimental settings .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as anti-inflammatory and anticancer properties . At higher doses, it may cause toxic or adverse effects, highlighting the importance of determining the optimal dosage for therapeutic applications . Studies have shown that indole derivatives can have threshold effects, where their biological activity changes significantly at specific concentration levels .
Metabolic Pathways
This compound is involved in several metabolic pathways, including those related to tryptophan metabolism. The compound interacts with enzymes such as tryptophan synthase and indoleamine 2,3-dioxygenase, influencing the production of metabolites like indole-3-acetic acid . These interactions can affect metabolic flux and metabolite levels, highlighting the compound’s role in regulating biochemical processes .
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve interactions with transporters and binding proteins. The compound’s ability to bind to specific receptors and proteins can influence its localization and accumulation within cellular compartments . Understanding these interactions is crucial for determining the compound’s effectiveness in therapeutic applications and its potential impact on cellular function .
Subcellular Localization
This compound’s subcellular localization can affect its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . These localization patterns can influence the compound’s ability to interact with biomolecules and modulate cellular processes, highlighting the importance of understanding its subcellular distribution .
Properties
IUPAC Name |
2-(1H-indol-3-yl)acetyl chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO/c11-10(13)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,12H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTHMRIBEZUPRKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(=O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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